Cas no 55084-16-7 (Propanedioic acid,2-[bis(methylthio)methylene]-, 1,3-bis(1-methylethyl) ester)

• Product Name: Propanedioic acid,2-[bis(methylthio)methylene]-, 1,3-bis(1-methylethyl) ester
• CAS No: 55084-16-7
• MF: C₁₂H₂₀O₄S₂
• MW: 292.414801597595
• CID: 384561
• PubChem ID: 93301
• Update Time: 2025-04-19

Propanedioic acid,2-[bis(methylthio)methylene]-, 1,3-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[bis(methylthio)methylene]-, 1,3-bis(1-methylethyl) ester
• dipropan-2-yl 2-[bis(methylsulfanyl)methylidene]propanedioate
• DTXSID00876989
• Propanedioic acid,2-[bis(methylthio)methylene]-,1,3-bis(1-methylethyl)ester
• Propanedioic acid, (bis(methylthio)methylene)-, bis(1-methylethyl) ester
• 55084-16-7
• PROPANEDIOICACIDBISMETHYLTHIOMETHYLENEDIIPROPYLE

• Inchi： 1S/C12H20O4S2/c1-7(2)15-10(13)9(12(17-5)18-6)11(14)16-8(3)4/h7-8H,1-6H3
• InChI Key： SWRPUUSMRNKBFN-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(\C(=O)OC(C)C)/C(=O)OC(C)C)/SC

Computed Properties

• Exact Mass: 292.0804
• Monoisotopic Mass: 292.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 344.3 °C at 760 mmHg
• Flash Point: 150.5 °C
• Refractive Index: 1.513
• PSA: 52.6